Trandolaprilat Monohydrate

Specification

• Description: Trandolaprilat is an angiotensin-converting enzyme (ACE) inhibitor. It inhibits angiotensin I-induced contraction in isolated rat thoracic aorta (IC50 = 6.9 nM) and potentiates bradykinin-induced contraction in isolated guinea pig ileum with a 50% augmentation concentration (AC50) value of 2.7 nM. Trandolaprilat induces relaxation of norepinephrine- or potassium chloride-precontracted isolated rat thoracic aorta with intact endothelium in a concentration-dependent manner. Trandolaprilat inhibits angiotensin I-induced pressor responses in rats and dogs (ID50s = 9.9 and 7.2 μg/kg, respectively) and potentiates the bradykinin-induced depressor response in rats (ED50 = 5.5 μg/kg).; A metabolite of Trandolapril, an antihypertensive.
• CAS No.: 951393-55-8
• Molecular Formula: C22H32N2O6
• Molecular Weight: 420.5 g/mol
• IUPAC Name: (2S,3aR,7aS)-1-[(2S)-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid;hydrate
• Standard InChI: InChI=1S/C22H30N2O5.H2O/c1-14(23-17(21(26)27)12-11-15-7-3-2-4-8-15)20(25)24-18-10-6-5-9-16(18)13-19(24)22(28)29;/h2-4,7-8,14,16-19,23H,5-6,9-13H2,1H3,(H,26,27)(H,28,29);1H2/t14-,16+,17-,18-,19-;/m0./s1
• Standard InChI Key: RCVUTQVXMHPLKS-CNTNIUBLSA-N
• Isomeric SMILES: C[C@@H](C(=O)N1[C@H]2CCCC[C@@H]2C[C@H]1C(=O)O)N[C@@H](CCC3=CC=CC=C3)C(=O)O.O
• SMILES: CC(C(=O)N1C2CCCCC2CC1C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O.O
• Canonical SMILES: CC(C(=O)N1C2CCCCC2CC1C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O.O